![molecular formula C18H18ClNO2 B1629622 3-Chloro-4'-morpholinomethylbenzophenone CAS No. 898769-94-3](/img/structure/B1629622.png)
3-Chloro-4'-morpholinomethylbenzophenone
Overview
Description
Synthesis Analysis
Unfortunately, the available information does not provide a detailed synthesis process for 3-Chloro-4’-morpholinomethylbenzophenone.Chemical Reactions Analysis
The specific chemical reactions involving 3-Chloro-4’-morpholinomethylbenzophenone are not detailed in the available resources.Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-4’-morpholinomethylbenzophenone, such as its melting point, boiling point, density, molecular formula, and molecular weight, are not provided in the available resources .Scientific Research Applications
Synthesis of Functional Derivatives
Research on the synthesis of functional isoxazole derivatives using morpholine and other substituents demonstrates the versatility of chloromethyl isoxazoles in producing compounds with varied functional groups (Potkin et al., 2015). This approach, involving the reaction of chloromethyl isoxazoles with phenols and morpholine, underscores the utility of chloromethyl compounds in synthesizing derivatives with potential biological and material applications.
Crystal and Molecular Structure Analysis
The study of 1,2,4-triazole derivatives, incorporating morpholinomethyl groups and analyzing their crystal and molecular structures, provides insights into the intermolecular interactions and potential reactivity of such compounds (Shukla et al., 2014). This research highlights the importance of structural analysis in understanding the properties and applications of novel chemical compounds.
Medicinal Chemistry Applications
In the field of medicinal chemistry, compounds containing morpholinomethyl groups have been explored for their biological activities. For example, the synthesis and biological evaluation of certain morpholine derivatives indicate their potential as bioactive molecules with applications in drug development (Ueno, Shimizu, & Kuwano, 2009). This area of research explores how modifications to the morpholine structure can impact biological activity and therapeutic potential.
Material Science and Sensor Development
The development of fluorescent probes for detecting hypoxic cells using morpholinomethyl groups underscores the compound's utility in designing sensors and imaging agents (Feng et al., 2016). This application demonstrates the relevance of morpholine derivatives in creating tools for biomedical research and diagnostics.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(3-chlorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO2/c19-17-3-1-2-16(12-17)18(21)15-6-4-14(5-7-15)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBHJBPWNYLXVHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642631 | |
Record name | (3-Chlorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898769-94-3 | |
Record name | (3-Chlorophenyl)[4-(4-morpholinylmethyl)phenyl]methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898769-94-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Chlorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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